Cas no 1361529-03-4 (4'-(Bromomethyl)-2,3,4,5,6-pentachloro-2',3',5',6'-tetrafluorobiphenyl)

• Product Name: 4'-(Bromomethyl)-2,3,4,5,6-pentachloro-2',3',5',6'-tetrafluorobiphenyl
• CAS No: 1361529-03-4
• MF: C₁₃H₂BrCl₅F₄
• MW: 491.317592144012
• CID: 4995287
• Update Time: 2025-10-30

4'-(Bromomethyl)-2,3,4,5,6-pentachloro-2',3',5',6'-tetrafluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-(Bromomethyl)-2,3,4,5,6-pentachloro-2',3',5',6'-tetrafluorobiphenyl

• Inchi： 1S/C13H2BrCl5F4/c14-1-2-10(20)12(22)4(13(23)11(2)21)3-5(15)7(17)9(19)8(18)6(3)16/h1H2
• InChI Key： XHLWCJFPFDPUSU-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(=C(C(=C1F)F)C1C(=C(C(=C(C=1Cl)Cl)Cl)Cl)Cl)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 390
• XLogP3: 7.6
• Topological Polar Surface Area: 0

Additional information on 4'-(Bromomethyl)-2,3,4,5,6-pentachloro-2',3',5',6'-tetrafluorobiphenyl

Introduction to 4'-(Bromomethyl)-2,3,4,5,6-pentachloro-2',3',5',6'-tetrafluorobiphenyl (CAS No. 1361529-03-4)

4'-(Bromomethyl)-2,3,4,5,6-pentachloro-2',3',5',6'-tetrafluorobiphenyl, with the CAS number 1361529-03-4, is a highly specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of biphenyl derivatives, characterized by its unique structural features that include both chloro and fluoro substituents. The presence of a bromomethyl group at the 4' position further enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of this compound consists of a biphenyl core with five chlorine atoms attached to the first ring and four fluorine atoms on the second ring. This arrangement imparts distinct electronic and steric properties, which are crucial for its applications in various chemical transformations. The bromomethyl functional group is particularly noteworthy, as it serves as a versatile handle for further functionalization through nucleophilic addition reactions. This feature has made it an attractive building block for designing more complex molecules, including potential pharmaceuticals and agrochemicals.

In recent years, the interest in halogenated biphenyl derivatives has surged due to their diverse applications in material science and medicinal chemistry. The combination of chlorine and fluorine substituents in 4'-(Bromomethyl)-2,3,4,5,6-pentachloro-2',3',5',6'-tetrafluorobiphenyl not only enhances its stability but also influences its interaction with biological targets. Such structural motifs are often explored in the development of novel compounds with improved pharmacokinetic properties.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of more intricate molecules. The bromomethyl group can be selectively modified to introduce various functional groups, such as alcohols, amines, or thiols, through straightforward reactions like nucleophilic substitution or metal-catalyzed cross-coupling. This adaptability has made it a staple in synthetic organic chemistry laboratories aiming to construct complex scaffolds for drug discovery.

The pharmaceutical industry has been particularly keen on exploring halogenated biphenyl derivatives due to their potential as bioactive agents. Studies have shown that compounds with similar structural features can exhibit interesting biological activities, including antimicrobial and anti-inflammatory properties. While 4'-(Bromomethyl)-2,3,4,5,6-pentachloro-2',3',5',6'-tetrafluorobiphenyl itself may not be directly used as a therapeutic agent, its role as a key intermediate opens up numerous possibilities for generating novel drugs.

Recent advancements in computational chemistry have further highlighted the importance of such intermediates. Molecular modeling studies suggest that the electron-withdrawing nature of the fluorine atoms can modulate the reactivity of the bromomethyl group, making it more selective in certain reactions. These insights are crucial for optimizing synthetic routes and improving yields in large-scale production.

The environmental impact of halogenated compounds is also a topic of ongoing research. While some halogenated biphenyls have been associated with environmental persistence and bioaccumulation concerns, others have been designed with enhanced biodegradability in mind. The specific substitution pattern in 4'-(Bromomethyl)-2,3,4,5,6-pentachloro-2',3',5',6'-tetrafluorobiphenyl may influence its environmental behavior upon release into ecosystems. However, its primary application remains within controlled laboratory settings where its reactivity can be harnessed for beneficial purposes.

In conclusion,4'-(Bromomethyl)-2,3,4,5,6-pentachloro-2',3',5',6'-tetrafluorobiphenyl (CAS No. 1361529-03-4) represents a fascinating example of how structural complexity can be leveraged to develop versatile chemical tools. Its unique combination of chloro and fluoro substituents along with a reactive bromomethyl group makes it an indispensable intermediate in modern synthetic chemistry. As research continues to uncover new applications for halogenated biphenyl derivatives,this compound is likely to remain at the forefront of innovation in both academic and industrial settings.